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Compound of Interest

Compound Name: 1,1-Dimethylcyclopentane

Cat. No.: B044176

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative study of the combustion properties of various
dimethylcyclopentane isomers. Due to the limited availability of direct experimental data for all
combustion properties of dimethylcyclopentane isomers, this guide incorporates data from
analogous compounds, namely dimethylcyclohexane isomers, to provide a broader
comparative context for ignition properties. All quantitative data is summarized in structured
tables, and detailed experimental methodologies for key combustion property measurements
are provided.

Data Presentation
Heat of Combustion

The heat of combustion is a critical parameter indicating the energy released during the
complete oxidation of a fuel. The following table summarizes the experimentally determined
heats of combustion for five isomers of dimethylcyclopentane in the liquid state at 25°C.[1]
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Heat of Isomerization .
Heat of Combustion (-

Isomer (kcallmol) relative to
AHc®) (kcal/mol)

Ethylcyclopentane

1,1-dimethylcyclopentane -2.06 £0.12 1099.56
cis-1,2-dimethylcyclopentane -0.44 £0.20 1097.94
trans-1,2-

) -1.86 £ 0.16 1099.36
dimethylcyclopentane
cis-1,3-dimethylcyclopentane -1.11+0.24 1098.61
trans-1,3-

_ -1.60£0.14 1099.10
dimethylcyclopentane

Note: The heat of combustion values are calculated based on the heat of combustion of
ethylcyclopentane (-1097.50 £ 0.22 kcal/mole) and the heats of isomerization.[1]

Ignition Quality (Proxy Data)

Direct experimental data for the ignition delay times of dimethylcyclopentane isomers are not
readily available. Therefore, data for dimethylcyclohexane (DMCH) isomers, which share
structural similarities, are presented here as a proxy to illustrate the effects of isomerism on
ignition quality. The Derived Cetane Number (DCN) is a measure of a fuel's ignition quality; a
higher DCN corresponds to a shorter ignition delay.

Analogous Isomer (DMCH) Derived Cetane Number (DCN)
cis-1,2-dimethylcyclohexane 21.8
trans-1,2-dimethylcyclohexane 22.1
cis-1,3-dimethylcyclohexane 37.4
trans-1,3-dimethylcyclohexane 25.4

Experimental Protocols
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Determination of Heat of Combustion (Bomb
Calorimetry)

The heat of combustion is experimentally determined using a bomb calorimeter.[2][3]
Methodology:

o Aprecisely weighed sample of the dimethylcyclopentane isomer (typically less than 1 gram)
is placed in a crucible within a high-pressure stainless steel vessel known as a "bomb."[4]

» Afine ignition wire is connected to two electrodes, making contact with the sample.

e A small, known amount of water is added to the bomb to saturate the internal atmosphere,
ensuring that any water formed during combustion is in the liquid state.

e The bomb is sealed and pressurized with pure oxygen to approximately 25-30 atm.

e The pressurized bomb is submerged in a known volume of water in an insulated container
(the calorimeter).

e The initial temperature of the water is recorded with a high-precision thermometer.
o The sample is ignited by passing an electric current through the ignition wire.

o The combustion of the sample releases heat, which is transferred to the surrounding water
and the bomb, causing the temperature of the system to rise.

e The final temperature of the water is recorded after thermal equilibrium is reached.

e The heat of combustion is calculated from the temperature rise, the heat capacity of the
calorimeter system (determined by calibrating with a substance of known heat of
combustion, such as benzoic acid), and the mass of the sample.

Determination of Ignition Delay and Derived Cetane
Number (ASTM D6890)

The ignition quality of a fuel, represented by its Derived Cetane Number (DCN), can be
determined using a constant volume combustion chamber, as specified by the ASTM D6890
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standard.[5][6][7][8]

Methodology:

A sample of the fuel (approximately 100 mL) is introduced into the fuel delivery system of an
Ignition Quality Tester (1QT).[5]

The constant volume combustion chamber is heated and pressurized with air to
standardized conditions.

A small, precise amount of the fuel is injected directly into the chamber.

The time from the start of injection until the onset of combustion (detected by a rapid
increase in pressure) is measured as the ignition delay.[5]

This ignition delay time is then used in a correlation equation to calculate the Derived Cetane
Number (DCN).

Ignition Delay Time Measurement in Shock Tubes and
Rapid Compression Machines

For more fundamental studies of autoignition chemistry over a wider range of temperatures and

pressures, shock tubes and rapid compression machines are employed.[9][10][11][12][13][14]

Shock Tube Methodology:

A mixture of the fuel, an oxidizer (like air), and a diluent gas (often argon) is introduced into
the driven section of the shock tube.

A high-pressure driver gas is separated from the driven section by a diaphragm.

The diaphragm is ruptured, creating a shock wave that propagates through the fuel mixture,
rapidly heating and compressing it.

The ignition delay is the time between the passage of the shock wave and the detection of
ignition, typically observed as a sharp rise in pressure or light emission from radical species
like OH*.[13]
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Rapid Compression Machine (RCM) Methodology:
o A premixed fuel and oxidizer mixture is introduced into a reaction chamber.

o A piston rapidly compresses the mixture, simulating the compression stroke of an internal
combustion engine, to a precisely controlled temperature and pressure.[9][11]

e The ignition delay is the time from the end of compression to the onset of combustion,
measured by the pressure rise in the chamber.[11]

Mandatory Visualization
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Caption: Experimental workflow for characterizing combustion properties.
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Caption: Generalized low-temperature combustion pathway for dimethylcyclopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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